Cas no 1411629-26-9 (Epiguajadial B)

• Product Name: Epiguajadial B
• CAS No: 1411629-26-9
• MF: C₃₀H₃₄O₅
• MW: 474.587969303131
• CID: 1080792
• PubChem ID: 125128169
• Update Time: 2025-06-13

Epiguajadial B Chemical and Physical Properties

Names and Identifiers

• Epiguajadial B
• (1S,11S)-15,17-Dihydroxy-4,7,7,11-tetramethyl-19-phenyl-12-oxatricyclo[9.8.0.013,18]nonadeca-4,8,13,
• Rel-(5aR,7E,11E,14aS,15S)-5a,6,9,10,13,14,14a,15-Octahydro-1,3-dihydroxy-5a,9,9,12-tetramethyl-15-ph
• (1R,4Z,8Z,11S,19R)-15,17-dihydroxy-4,7,7,11-tetramethyl-19-phenyl-12-oxatricyclo[9.8.0.013,18]nonadeca-4,8,13,15,17-pentaene-14,16-dicarbaldehyde
• 1411629-26-9

• Inchi： 1S/C30H34O5/c1-19-11-12-23-24(20-9-6-5-7-10-20)25-27(34)21(17-31)26(33)22(18-32)28(25)35-30(23,4)15-8-14-29(2,3)16-13-19/h5-10,13-14,17-18,23-24,33-34H,11-12,15-16H2,1-4H3/b14-8-,19-13-/t23-,24+,30+/m1/s1
• InChI Key： SCJBVAONMYLOHE-IVEIYSBKSA-N
• SMILES： O1C2C(C=O)=C(C(C=O)=C(C=2[C@@H](C2C=CC=CC=2)[C@H]2CCC(C)=CCC(C)(C)C=CC[C@]12C)O)O |c:24,30|

Computed Properties

• Exact Mass: 474.24100
• Monoisotopic Mass: 474.24062418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 825
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 6.9
• Topological Polar Surface Area: 83.8
• Molecular Weight: 474.6

Experimental Properties

• Color/Form: Powder
• Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 522.5±50.0 °C at 760 mmHg
• Flash Point: 161.0±23.6 °C
• Solubility: Insuluble (8.5E-6 g/L) (25 ºC),
• PSA: 83.83000
• LogP: 6.72470
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Epiguajadial B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Epiguajadial B

Recent Advances in the Study of Epiguajadial B (CAS: 1411629-26-9): A Promising Natural Product in Chemical Biology and Medicine

Epiguajadial B (CAS: 1411629-26-9) is a naturally occurring sesquiterpenoid compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, isolated from the bark of Psidium guajava (common guava), exhibits a unique structural framework characterized by a drimane-type skeleton with an α,β-unsaturated dialdehyde moiety. Recent studies have highlighted its potent biological activities, particularly its anti-inflammatory, anticancer, and antimicrobial properties, making it a promising candidate for further drug development.

The molecular structure of Epiguajadial B (1411629-26-9) has been elucidated through advanced spectroscopic techniques, including NMR and mass spectrometry. Its mechanism of action involves the modulation of key signaling pathways, such as the NF-κB and MAPK pathways, which are critical in inflammation and cancer progression. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including breast, lung, and colon cancers, with IC₅₀ values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

In addition to its anticancer properties, Epiguajadial B has shown remarkable anti-inflammatory effects in preclinical models. Research indicates that it can suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the activation of NF-κB. This dual functionality—targeting both inflammation and cancer—positions Epiguajadial B as a multifaceted therapeutic agent. Furthermore, its antimicrobial activity against drug-resistant bacterial strains, including MRSA, underscores its potential in addressing the global challenge of antibiotic resistance.

Recent synthetic efforts have focused on the total synthesis of Epiguajadial B to enable large-scale production and structural optimization. Several research groups have reported successful synthetic routes, leveraging modern organic chemistry techniques such as asymmetric catalysis and protecting group strategies. These advancements not only facilitate the supply of Epiguajadial B for further biological studies but also open avenues for the design of analogs with improved pharmacokinetic properties.

Despite these promising developments, challenges remain in the clinical translation of Epiguajadial B. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Current research is exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic efficacy and reduce side effects. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and advance Epiguajadial B toward clinical trials.

In conclusion, Epiguajadial B (1411629-26-9) represents a compelling example of how natural products can inspire drug discovery in the 21st century. Its diverse biological activities, coupled with recent advances in synthetic chemistry, highlight its potential as a therapeutic agent for multiple diseases. Continued research into its mechanisms of action and optimization of its pharmacological profile will be critical in realizing its full therapeutic potential. This compound serves as a testament to the enduring value of natural products in modern medicine and chemical biology.